(2,4-Dimethylthiazol-5-yl)(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
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Overview
Description
(2,4-Dimethylthiazol-5-yl)(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H18N4OS2 and its molecular weight is 322.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Antitubercular and Antifungal Activities
Compounds structurally related to "(2,4-Dimethylthiazol-5-yl)(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone" have been synthesized and evaluated for their antitubercular and antifungal properties. For instance, novel derivatives of imidazo[2,1-b][1,3,4]thiadiazole have shown promising antitubercular and antifungal activities (Manjoor. Syed, Alagwadi Kallanagouda Ramappa, & S. Alegaon, 2013).
Antimicrobial Activity
New pyridine derivatives synthesized from 2-amino substituted benzothiazoles and chloropyridine-carboxylic acid have been explored for their in vitro antimicrobial activity. These compounds displayed variable and modest antimicrobial effects against several strains of bacteria and fungi (N. Patel, S. N. Agravat, & Faiyazalam M. Shaikh, 2011).
Anticoronavirus and Antitumoral Activities
A series of thiadiazine derivatives have been synthesized and tested for their in vitro anticoronavirus and antitumoral activities. Subtle structural modifications on the phenyl moiety allowed tuning of the biological properties toward either antiviral or antitumoral activities, revealing the potential of these compounds in therapeutic applications (Parameshwara Chary Jilloju et al., 2021).
Antiproliferative Activity
Research has also focused on the synthesis and in vitro evaluation of diphenyl(piperidin-4-yl) thioamide methanol derivatives for their antiproliferative activity. These studies have identified compounds with potent antiproliferative effects on various carcinoma cell lines, highlighting their potential in cancer therapy (S. B. B. Prasad et al., 2008).
Mechanism of Action
- For instance, imidazole-containing compounds (such as 1,2,4-triazoles) often interact with enzymes like cytochrome P450 (CYP-450) or other proteins involved in biological processes . These interactions can influence cellular functions.
Target of Action
: Amini, M., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as potential aromatase inhibitors. BMC Chemistry, 16(1), 1-12. Link
Properties
IUPAC Name |
(2,4-dimethyl-1,3-thiazol-5-yl)-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H18N4OS2/c1-8-12(20-9(2)15-8)14(19)18-6-4-11(5-7-18)13-17-16-10(3)21-13/h11H,4-7H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDLMBNTXKODTNQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)N2CCC(CC2)C3=NN=C(S3)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4OS2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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